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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Nitrophthalic
anhydride (CAS No. 641-70-3), a key intermediate in organic synthesis. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
3-Nitrophthalic anhydride is a beige to yellow crystalline powder.[1][2] It is moisture-sensitive

and decomposes in contact with water.[3][4]
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Property Value Reference

CAS Number 641-70-3 [3]

Molecular Formula C8H3NO5 [3]

Molecular Weight 193.11 g/mol [3]

Appearance
Beige to yellow crystalline

powder
[1][2]

Melting Point 160 - 166 °C [4][5]

Solubility

Insoluble in water. Soluble in

acetone, hot alcohol, and hot

acetic acid. Slightly soluble in

benzene.

[2][6]

Hazard Identification and Classification
3-Nitrophthalic anhydride is classified as an irritant.[7] The toxicological properties of this

substance have not been fully investigated.[7]

GHS Classification:[3][8]

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)
3

Signal Word: Warning[3][4]

Hazard Statements:[3][4]

H302: Harmful if swallowed.[9]
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H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 3-Nitrophthalic anhydride to minimize exposure

risk.

Protection Type Specification Reference

Eye/Face Protection
Chemical splash goggles or

face shield (EN 166).
[4][7]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), lab coat,

and apron.

[1][7]

Respiratory Protection

NIOSH/MSHA approved air-

purifying dust or mist respirator

(EN 149) if dust is generated.

Use in a well-ventilated area.

[4][7]

Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust.[9]

Use in a well-ventilated area, such as a chemical fume hood.[9]

Do not eat, drink, or smoke when using this product.[9]

Wash hands thoroughly after handling.[3]

Avoid dust formation.[4]
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Contaminated work clothing should be laundered separately before reuse.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed.[3]

It is moisture-sensitive; store under an inert gas like argon.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][7]

First Aid Measures
Immediate medical attention is recommended in case of exposure.
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][7]

Skin Contact

Remove contaminated

clothing. Flush skin with plenty

of soap and water for at least

15 minutes. Seek medical

attention if irritation develops

or persists.

[1][7]

Inhalation

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Get medical attention

if symptoms appear.

[1][7]

Ingestion

Do NOT induce vomiting.

Wash mouth out with water.

Urgent hospital treatment is

likely needed. Seek immediate

medical attention.

[7][9]

Accidental Release and Disposal
Spills:

For minor spills, wear appropriate PPE, remove all ignition sources, and clean up spills

immediately to avoid generating dust.[9] Use dry clean-up procedures and place the material

in a suitable, labeled container for disposal.[9]

For major spills, evacuate the area and alert emergency services.[9] Prevent the spillage

from entering drains or water courses.[9]
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Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[3] Waste

is classified as hazardous.[4] Do not mix with other waste.[3] Handle uncleaned containers

as you would the product itself.[3]

Firefighting Measures
Extinguishing Media: Use water spray, dry chemical, or carbon dioxide.[7]

Hazards: The material is non-combustible but containers may burn.[9] Hazardous

decomposition products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).[3][4]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][7]

Experimental Protocols
Synthesis of 3-Nitrophthalic Anhydride from 3-
Nitrophthalic Acid
This protocol is adapted from Organic Syntheses.[10]

Materials:

3-Nitrophthalic acid (1 mole, 211 g)

Acetic anhydride (99-100%, 2 moles, 190 cc)

Alcohol-free ether

300-cc round-bottomed flask with reflux condenser

15-cm porcelain dish

Mortar and pestle

Suction filtration apparatus
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Distillation apparatus

Procedure:

Combine 211 g of 3-nitrophthalic acid and 190 cc of acetic anhydride in a 300-cc round-

bottomed flask.

Heat the mixture to a gentle boil with reflux until the acid is completely dissolved, then

continue heating for an additional 10 minutes.

Pour the hot mixture into a 15-cm porcelain dish and allow it to cool, forming a crystal mass.

This step should be performed in a fume hood.

Grind the crystal mass thoroughly in a mortar and filter by suction.

Wash the crystals by grinding them with 150 cc of alcohol-free ether in the mortar, followed

by filtration. Repeat the washing step.

Dry the product in the air for a short time, then dry to a constant weight at 105°C.

The expected yield is 170-180 g of 3-Nitrophthalic anhydride with a melting point of 163-

164°C.

Visualizations
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General Workflow for Safe Handling of 3-Nitrophthalic Anhydride

Preparation

Handling

Post-Handling & Cleanup

Storage

Consult SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Solid
Carefully to Avoid Dust

Keep Container Tightly Closed

Decontaminate Work Area

Dispose of Waste Properly
(Hazardous Waste)

Wash Hands Thoroughly

Store in Cool, Dry Place

Keep Away from Moisture
and Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Nitrophthalic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b026980?utm_src=pdf-body-img
https://www.benchchem.com/product/b026980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3-Nitrophthalic Anhydride

Reagents:
3-Nitrophthalic Acid

Acetic Anhydride

1. Heat and Reflux
 in Round-Bottomed Flask

2. Pour Hot Mixture
 into Porcelain Dish to Cool

3. Grind Crystal Mass
 and Filter by Suction

4. Wash Crystals
 with Alcohol-Free Ether

5. Dry Product
 at 105°C

Final Product:
3-Nitrophthalic Anhydride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Nitrophthalic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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